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Compound of Interest

Compound Name: hMAO-B-IN-9

Cat. No.: B15614629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

hMAO-B-IN-9, a potent and selective monoamine oxidase B (MAO-B) inhibitor. Adherence to

these procedures is vital for ensuring the safety of laboratory personnel and minimizing

environmental impact.

Disclaimer: A specific Safety Data Sheet (SDS) for hMAO-B-IN-9 was not located. The

following guidance is based on general best practices for the handling and disposal of

hazardous research chemicals. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department for specific protocols and to comply with all local, state,

and federal regulations.

Quantitative Data for hMAO-B-IN-9
While a comprehensive official SDS is not available, the following data has been compiled from

supplier information.
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Property Value

Molecular Formula C₁₈H₂₄N₂O₂[1]

Molecular Weight 300.40 g/mol [1]

Appearance Solid (White to off-white)[1]

Solubility Soluble in DMSO (100 mg/mL)[1]

Storage
4°C, protect from light. In solvent: -80°C for 6

months; -20°C for 1 month (protect from light)[1]

Personal Protective Equipment (PPE)
The proper selection and use of Personal Protective Equipment are the first line of defense

against potential exposure.

Procedure Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required

Weighing (Solid

Form)
Safety goggles

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

N95/P100

respirator in a

ventilated

enclosure

Dissolving &

Handling

Solutions

Chemical splash

goggles

Double-gloving

with nitrile gloves

Disposable gown

over laboratory

coat

Required if not in

a certified

chemical fume

hood

Spill Cleanup
Chemical splash

goggles

Heavy-duty nitrile

gloves

Disposable gown

over laboratory

coat

N95/P100

respirator

Waste Disposal
Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required
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Experimental Protocols: Step-by-Step Disposal
Procedures
The guiding principle for the disposal of hMAO-B-IN-9 is to prevent its release into the

environment. Under no circumstances should this compound or its solutions be disposed of

down the drain or in regular trash.

Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with hMAO-B-IN-9, including gloves, weighing paper,

pipette tips, and contaminated wipes, in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be labeled as "Hazardous Chemical Waste" and list "hMAO-B-IN-9"

and any solvents used.

Liquid Waste:

Collect all unused solutions of hMAO-B-IN-9 in a dedicated, sealed, and properly labeled

hazardous waste container.

The container must be compatible with the solvents used (e.g., a high-density

polyethylene container for DMSO solutions).

Do not mix with other chemical waste streams unless explicitly approved by your

institution's EHS department.

Sharps:

Dispose of any needles or syringes used to handle hMAO-B-IN-9 solutions in a

designated sharps container for hazardous chemical waste.

Decontamination
Decontaminate all non-disposable equipment, such as glassware and spatulas, by

thoroughly rinsing with an appropriate solvent (e.g., ethanol or isopropanol).
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Collect the solvent rinsate as hazardous liquid waste.

After the initial solvent rinse, wash the equipment with soap and water.

Storage of Waste
Store all hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure containers are kept closed except when adding waste.

Store away from incompatible materials.

Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's

licensed hazardous waste disposal service.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Visualized Workflows
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Start: hMAO-B-IN-9 Waste Generation

Segregate Waste

Solid Waste
(Gloves, Weigh Paper, etc.)

Liquid Waste
(Unused Solutions, Rinsate)

Sharps Waste
(Needles, Syringes)

Collect in Labeled
Hazardous Solid Waste Container

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Sharps Container

Store in Satellite Accumulation Area

Arrange for Professional
Hazardous Waste Disposal

End: Proper Disposal
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Handling hMAO-B-IN-9? What is the task?

Weighing Solid

Solid

Dissolving/
Handling Solution

Liquid

Waste Disposal

Disposal

Safety Goggles
Double Nitrile Gloves

Disposable Gown
N95/P100 Respirator

Chemical Splash Goggles
Double Nitrile Gloves

Disposable Gown

Safety Glasses
Nitrile Gloves

Lab Coat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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